2-Phenylprop-1-ene-1,1,3-tricarbonitrile
Overview
Description
2-Phenylprop-1-ene-1,1,3-tricarbonitrile is a useful research compound. Its molecular formula is C12H7N3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activities : Mohareb and Moustafa (2011) report that 2-aminoprop-1-ene-1,1,3-tricarbonitrile can synthesize derivatives of tetrahydronaphthalene, hexahydroisoquinoline, and hexahydrocinnoline, which show potential antitumor activities with inhibitory effects on certain cell lines (Mohareb & Moustafa, 2011).
Synthesis of Chemical Derivatives : Behbahani et al. (2012) describe the electrochemical oxidation of hydroquinones with 2-aminoprop-1-ene-1,1,3-tricarbonitrile, leading to the synthesis of 2,4-diamino-6-hydroxybenzofuro(2,3-b)pyridine-3-carbonitrile derivatives in good to excellent yields (Behbahani et al., 2012).
Chromophores for Spectroscopy and Photoluminescence : Fedoseev et al. (2016) found that 2-[4-aryl-3-cyano-5-hydroxy-5-methyl-1H-pyrrol-2(5H)-ylidene]malononitriles have potential as new donor-acceptor chromophores for spectroscopy and photoluminescence applications (Fedoseev et al., 2016).
Antibacterial Activities : A study by Deghady et al. (2021) on 1-(4-Hydroxyphenyl)-3-phenylprop-2-en-1-one, a compound related to 2-Phenylprop-1-ene-1,1,3-tricarbonitrile, shows high chemical reactivity and strong antibacterial activity against Staphylococcus aureus, with the carbonyl group playing a significant role in inhibitory potential (Deghady et al., 2021).
Synthesis of Triarylpyridines : Bardasov et al. (2017) detailed the synthesis of triarylpyridines containing a buta-1,3-diene-1,1,3-tricarbonitrile fragment, using aromatic aldehydes, 2-phenylacetophenone, and a malononitrile dimer (Bardasov et al., 2017).
Green Synthetic Approaches : Al-Mousawi et al. (2011) discuss the heat-induced synthesis of polyfunctionally substituted aromatics using enaminones and enaminonitriles, offering a green, versatile approach for organic synthesis (Al-Mousawi et al., 2011).
Properties
IUPAC Name |
2-phenylprop-1-ene-1,1,3-tricarbonitrile | |
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InChI |
InChI=1S/C12H7N3/c13-7-6-12(11(8-14)9-15)10-4-2-1-3-5-10/h1-5H,6H2 | |
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InChI Key |
OKGPOSFUSLYERN-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC=C(C=C1)C(=C(C#N)C#N)CC#N | |
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Molecular Formula |
C12H7N3 | |
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DSSTOX Substance ID |
DTXSID60404984 | |
Record name | 1-Propene-1,1,3-tricarbonitrile, 2-phenyl- | |
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Molecular Weight |
193.20 g/mol | |
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CAS No. |
101685-29-4 | |
Record name | 1-Propene-1,1,3-tricarbonitrile, 2-phenyl- | |
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